Cas no 1353966-50-3 (1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride)

• Product Name: 1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride
• CAS No: 1353966-50-3
• MF: C₂₀H₂₃ClFN₃O
• MW: 375.867527246475
• MDL: MFCD21098982
• CID: 2091330
• PubChem ID: 66570256
• Update Time: 2025-11-01

1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride
• CS-0445146
• 1353966-50-3
• 1-[(4-fluorophenyl)methyl]-2-[(piperidin-4-yl)methoxy]-1H-1,3-benzodiazole hydrochloride
• 1-(4-Fluoro-benzyl)-2-(piperidin-4-ylmethoxy)-1H-benzoimidazole hydrochloride
• 1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazolehydrochloride
• DB-237804
• G80979
• 1-[(4-fluorophenyl)methyl]-2-(piperidin-4-ylmethoxy)benzimidazole;hydrochloride
• AKOS024464223

• MDL： MFCD21098982
• Inchi： 1S/C20H22FN3O.ClH/c21-17-7-5-15(6-8-17)13-24-19-4-2-1-3-18(19)23-20(24)25-14-16-9-11-22-12-10-16;/h1-8,16,22H,9-14H2;1H
• InChI Key： HIEKNZNIDVNWPN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1OCC1CCNCC1

Computed Properties

• Exact Mass: 375.1513682g/mol
• Monoisotopic Mass: 375.1513682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride

Introduction to 1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride (CAS No. 1353966-50-3)

The compound 1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride, identified by its CAS number 1353966-50-3, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex structural framework, has garnered attention for its potential applications in therapeutic research. The presence of a fluorobenzyl group and a piperidin-4-ylmethoxy moiety contributes to its unique pharmacophoric properties, making it a valuable scaffold for drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Among these, benzimidazole derivatives have emerged as a crucial class of molecules, exhibiting a wide range of pharmacological effects. The specific arrangement of functional groups in 1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride is thought to modulate its interactions with biological targets, thereby influencing its therapeutic potential.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The fluorobenzyl substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into drug candidates due to their ability to enhance metabolic stability and binding affinity. Furthermore, the piperidin-4-ylmethoxy group introduces a secondary amine functionality, which is commonly found in pharmacologically active agents. This combination of features suggests that 1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride may possess properties suitable for addressing various therapeutic challenges.

Current research in medicinal chemistry increasingly emphasizes the development of multitargeted drugs, which can interact with multiple biological pathways simultaneously. The structural design of 1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride aligns well with this trend, as its dual functionalization could enable interactions with multiple receptors or enzymes. Such polypharmacicity has been demonstrated to improve treatment efficacy and reduce side effects, making this compound an attractive candidate for further investigation.

The synthesis of 1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride involves intricate organic transformations that highlight the synthetic prowess required in modern drug development. Key steps include the formation of the benzimidazole core, followed by selective functionalization at the 1-position with a fluorobenzyl group and at the 2-position with a piperidin-4-ylmethoxy moiety. These steps demand precise control over reaction conditions to ensure high yield and purity, underscoring the compound's complexity and the expertise required for its preparation.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding affinity of 1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride to various biological targets. These studies have revealed promising interactions with enzymes and receptors implicated in inflammatory diseases, cancer, and neurodegenerative disorders. Such findings have motivated experimental validation through in vitro assays and preclinical studies.

In vitro investigations have begun to elucidate the mechanism of action of 1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride, providing insights into its potential therapeutic applications. Initial results suggest that this compound may modulate signaling pathways associated with cell proliferation and apoptosis. Additionally, its interaction with membrane-bound receptors has been explored, indicating potential utility in disorders linked to aberrant receptor activity.

The role of fluorine atoms in enhancing drug-like properties cannot be overstated. In 1-(4-Fluorobenzyl)-2-(piperidin-4-ylmethoxy)-1H-benzo[d]imidazole hydrochloride, the fluorine atom at the 4-position of the benzyl group likely contributes to improved lipophilicity and metabolic stability. These attributes are critical for achieving optimal pharmacokinetic profiles, ensuring that the compound reaches its target site in sufficient concentrations and remains active for an appropriate duration.

As research progresses, the integration of artificial intelligence (AI) and machine learning (ML) into drug discovery is revolutionizing how compounds like 1-(4-Fluorobenzyl)-2-(piperidin-4-yli methoxy)-1H-benzo[d]imidazole hydrochloride are designed and optimized. AI-driven platforms can predict molecular properties and identify promising scaffolds much faster than traditional methods, accelerating the pace of innovation. This technological synergy holds immense promise for developing novel therapeutics tailored to unmet medical needs.

The future prospects for 1-(4-F luor obenz yl ) - 2 - ( piper idin - 4 - ylm eth oxy ) - 1 H - ben z o [ d ] im idaz ol hy droch lor ide are bright, with ongoing studies aimed at refining its chemical structure and evaluating its safety profile. Preclinical trials are underway to assess its tolerability and efficacy in animal models, paving the way for potential human testing. If successful, this compound could emerge as a novel therapeutic agent targeting conditions where current treatments are limited or inadequate.

In conclusion, 1 - ( 4 - Fluoro benz yl ) - 2 - ( piper idin - 4 - ylm eth oxy ) - 1 H - ben z o [ d ] im idaz ol hy droch lor ide ( CAS No . 1353966 - 50 - 3 ) represents a significant advancement in medicinal chemistry with broad therapeutic implications . Its unique structural features , coupled with promising preclinical data , position it as a compelling candidate for further development . As research continues , this compound is poised to contribute substantially to advancements in healthcare . p >